N-[2-(2-chlorophenyl)ethyl]-5-(3,4,5-trimethoxyphenyl)-1,2,4-triazin-3-amine

• IUPAC Name: N-[2-(2-chlorophenyl)ethyl]-5-(3,4,5-trimethoxyphenyl)-1,2,4-triazin-3-amine
• InChI: InChI=1S/C20H21ClN4O3/c1-26-17-10-14(11-18(27-2)19(17)28-3)16-12-23-25-20(24-16)22-9-8-13-6-4-5-7-15(13)21/h4-7,10-12H,8-9H2,1-3H3,(H,22,24,25)
• InChI Key: PSBNZAZOSVYQFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=CN=NC(=N2)NCCC3=CC=CC=C3Cl
• Molecular Formula: C20H21ClN4O3
• Molecular Weight: 400.9 g/mol

Description

N-[2-(2-chlorophenyl)ethyl]-5-(3,4,5-trimethoxyphenyl)-1,2,4-triazin-3-amine, also known as URB597, is a selective inhibitor of fatty acid amide hydrolase (FAAH). FAAH is an enzyme that breaks down the endocannabinoid anandamide, which is involved in pain regulation, mood, and appetite. URB597 has been studied for its potential therapeutic applications in pain management, anxiety, and depression.

Mechanism of Action

N-[2-(2-chlorophenyl)ethyl]-5-(3,4,5-trimethoxyphenyl)-1,2,4-triazin-3-amine selectively inhibits FAAH, leading to increased levels of anandamide. Anandamide binds to cannabinoid receptors in the brain, leading to analgesic, anxiolytic, and antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to increase levels of anandamide in the brain and peripheral tissues. Anandamide is involved in pain regulation, mood, and appetite. This compound has been shown to have analgesic, anxiolytic, and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-(2-chlorophenyl)ethyl]-5-(3,4,5-trimethoxyphenyl)-1,2,4-triazin-3-amine is its selectivity for FAAH, which allows for the specific modulation of the endocannabinoid system. However, this compound has a short half-life and requires frequent dosing. Additionally, this compound has poor solubility in water, which can limit its use in certain experimental settings.

Future Directions

1. Further studies on the potential therapeutic applications of N-[2-(2-chlorophenyl)ethyl]-5-(3,4,5-trimethoxyphenyl)-1,2,4-triazin-3-amine in pain management, anxiety, and depression.
2. Development of more potent and selective FAAH inhibitors.
3. Investigation of the effects of this compound on other endocannabinoids and their receptors.
4. Studies on the pharmacokinetics and pharmacodynamics of this compound in humans.
5. Investigation of the potential for this compound to be used in combination with other drugs for enhanced therapeutic effects.

Synthesis Methods

N-[2-(2-chlorophenyl)ethyl]-5-(3,4,5-trimethoxyphenyl)-1,2,4-triazin-3-amine can be synthesized using a multi-step process involving the reaction of 2-chloroethylamine hydrochloride with 3,4,5-trimethoxybenzaldehyde to form an imine intermediate. The imine is then reduced with sodium borohydride to form the corresponding amine, which is then reacted with 2-chlorophenylethyl isocyanate to form this compound.

Scientific Research Applications

N-[2-(2-chlorophenyl)ethyl]-5-(3,4,5-trimethoxyphenyl)-1,2,4-triazin-3-amine has been studied for its potential therapeutic applications in pain management, anxiety, and depression. In animal models, this compound has been shown to increase levels of anandamide, leading to analgesic effects. This compound has also been shown to have anxiolytic and antidepressant effects in animal models.